Cas no 1042519-80-1 (2-Amino-4,5-dimethylbenzene-1-sulfonamide)

• Product Name: 2-Amino-4,5-dimethylbenzene-1-sulfonamide
• CAS No: 1042519-80-1
• MF: C₈H₁₂N₂O₂S
• MW: 200.258080482483
• MDL: MFCD11120030
• CID: 5242259
• PubChem ID: 29273653
• Update Time: 2026-03-08

2-Amino-4,5-dimethylbenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 2-AMINO-4,5-DIMETHYLBENZENE-1-SULFONAMIDE
• 2-amino-4,5-dimethylbenzenesulfonamide
• Benzenesulfonamide, 2-amino-4,5-dimethyl-
• 2-Amino-4,5-dimethylbenzene-1-sulfonamide

• MDL： MFCD11120030
• Inchi： 1S/C8H12N2O2S/c1-5-3-7(9)8(4-6(5)2)13(10,11)12/h3-4H,9H2,1-2H3,(H2,10,11,12)
• InChI Key： FEWFADJHQRJDFY-UHFFFAOYSA-N
• SMILES： S(C1C=C(C)C(C)=CC=1N)(N)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 270
• XLogP3: 1.1
• Topological Polar Surface Area: 94.6

Additional information on 2-Amino-4,5-dimethylbenzene-1-sulfonamide

Introduction to 2-Amino-4,5-dimethylbenzene-1-sulfonamide (CAS No. 1042519-80-1)

2-Amino-4,5-dimethylbenzene-1-sulfonamide, identified by the Chemical Abstracts Service Number (CAS No.) 1042519-80-1, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and medicinal chemistry. This compound belongs to the class of sulfonamides, which are well-known for their broad spectrum of biological activities and utility in drug development. The structural features of 2-Amino-4,5-dimethylbenzene-1-sulfonamide, including its amino and sulfonamide functional groups, as well as the dimethyl substitution pattern on the benzene ring, contribute to its unique chemical properties and potential applications.

The synthesis and characterization of 2-Amino-4,5-dimethylbenzene-1-sulfonamide have been subjects of extensive research due to its potential role as an intermediate in the production of bioactive molecules. The sulfonamide moiety is particularly noteworthy, as it is a common pharmacophore in many drugs used to treat various diseases, including infections and inflammatory conditions. The presence of two methyl groups at the 4 and 5 positions of the benzene ring further modulates the electronic and steric properties of the molecule, making it a versatile scaffold for medicinal chemistry investigations.

In recent years, there has been a growing interest in exploring novel sulfonamide derivatives for their therapeutic potential. The compound 2-Amino-4,5-dimethylbenzene-1-sulfonamide has been studied for its possible applications in the development of antimicrobial agents. Sulfonamides are known to interact with bacterial enzymes, inhibiting processes essential for bacterial survival. The specific arrangement of functional groups in 2-Amino-4,5-dimethylbenzene-1-sulfonamide may enhance its binding affinity to target enzymes, thereby improving its efficacy as an antimicrobial agent.

Moreover, the structural analogs of 2-Amino-4,5-dimethylbenzene-1-sulfonamide have been investigated for their potential roles in other therapeutic areas. For instance, modifications to the sulfonamide group or the dimethyl-substituted benzene ring can lead to compounds with enhanced activity against certain pathogens or improved pharmacokinetic properties. Such structural modifications are often guided by computational modeling and experimental screening to identify the most promising candidates for further development.

The chemical properties of 2-Amino-4,5-dimethylbenzene-1-sulfonamide also make it a valuable tool in research settings. Its ability to participate in hydrogen bonding due to the presence of both amino and hydroxyl-like groups allows it to interact with biological targets in a specific manner. This property is particularly useful in designing molecules that can selectively bind to biological receptors or enzymes, which is a key consideration in drug design.

Recent advancements in synthetic methodologies have enabled more efficient and scalable production of 2-Amino-4,5-dimethylbenzene-1-sulfonamide, making it more accessible for research purposes. These improvements have facilitated detailed studies on its reactivity and interactions with biological systems. For example, researchers have utilized this compound as a starting material to develop libraries of sulfonamide derivatives for high-throughput screening assays. Such libraries are instrumental in identifying novel bioactive molecules that can serve as leads for drug development.

The role of computational chemistry in understanding the behavior of 2-Amino-4,5-dimethylbenzene-1-sulfonamide cannot be overstated. Molecular modeling techniques have been employed to predict how this compound might interact with biological targets at the atomic level. These predictions are crucial for guiding experimental efforts and optimizing drug candidates before they enter clinical trials. By integrating computational methods with experimental data, researchers can accelerate the discovery process and reduce the time and cost associated with drug development.

In conclusion, 2-Amino-4,5-dimethylbenzene-1-sulfonamide (CAS No. 1042519-80-1) represents a significant compound in pharmaceutical research due to its structural features and potential applications. Its sulfonamide group and dimethyl-substituted benzene ring make it a versatile scaffold for developing bioactive molecules. Ongoing research continues to explore its therapeutic potential, particularly in antimicrobial applications, while advancements in synthetic chemistry and computational modeling enhance our ability to study and utilize this compound effectively.